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Icomethasone 21-Mesylate Icomethasone 21-Mesylate
Brand Name: Vulcanchem
CAS No.: 352315-75-4
VCID: VC0041192
InChI: InChI=1S/C23H31ClO7S/c1-13-9-17-16-6-5-14-10-15(25)7-8-20(14,2)22(16,24)18(26)11-21(17,3)23(13,28)19(27)12-31-32(4,29)30/h7-8,10,13,16-18,26,28H,5-6,9,11-12H2,1-4H3/t13-,16+,17+,18+,20+,21+,22+,23+/m1/s1
SMILES: CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)COS(=O)(=O)C)O)C)O)Cl)C
Molecular Formula: C23H31ClO7S
Molecular Weight: 487.004

Icomethasone 21-Mesylate

CAS No.: 352315-75-4

Reference Standards

VCID: VC0041192

Molecular Formula: C23H31ClO7S

Molecular Weight: 487.004

Icomethasone 21-Mesylate - 352315-75-4

CAS No. 352315-75-4
Product Name Icomethasone 21-Mesylate
Molecular Formula C23H31ClO7S
Molecular Weight 487.004
IUPAC Name [2-[(8S,9R,10S,11S,13S,14S,16R,17R)-9-chloro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] methanesulfonate
Standard InChI InChI=1S/C23H31ClO7S/c1-13-9-17-16-6-5-14-10-15(25)7-8-20(14,2)22(16,24)18(26)11-21(17,3)23(13,28)19(27)12-31-32(4,29)30/h7-8,10,13,16-18,26,28H,5-6,9,11-12H2,1-4H3/t13-,16+,17+,18+,20+,21+,22+,23+/m1/s1
Standard InChIKey RAUCKOZDNRZODA-HOGMHMTRSA-N
SMILES CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)COS(=O)(=O)C)O)C)O)Cl)C
Synonyms (11β,16α)-9-Chloro-11,17-dihydroxy-16-methyl-21-[(methylsulfonyl)oxy]pregna-1,4-diene-3,20-dione
Last Modified Aug 20 2021
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